Cas no 2166665-75-2 (N-cyclopropyl-2-ethoxyacetohydrazide)

• Product Name: N-cyclopropyl-2-ethoxyacetohydrazide
• CAS No: 2166665-75-2
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 5808047
• PubChem ID: 165718306
• Update Time: 2025-05-24

N-cyclopropyl-2-ethoxyacetohydrazide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-2-ethoxyacetohydrazide
• 2166665-75-2
• EN300-1276182

• Inchi： 1S/C7H14N2O2/c1-2-11-5-7(10)9(8)6-3-4-6/h6H,2-5,8H2,1H3
• InChI Key： ADPSWLVNXZRNAV-UHFFFAOYSA-N
• SMILES： O(CC)CC(N(C1CC1)N)=O

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.6Ų

Additional information on N-cyclopropyl-2-ethoxyacetohydrazide

Comprehensive Overview of N-cyclopropyl-2-ethoxyacetohydrazide (CAS No. 2166665-75-2): Properties, Applications, and Research Insights

N-cyclopropyl-2-ethoxyacetohydrazide (CAS No. 2166665-75-2) is a specialized organic compound garnering significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropyl ring and ethoxyacetohydrazide moiety, enables diverse applications in drug discovery and material science. This article delves into its synthesis, properties, and emerging uses while addressing trending topics like green chemistry and AI-driven molecular design.

The compound's hydrazide functional group is pivotal for its reactivity, making it a candidate for heterocyclic synthesis—a hot topic in medicinal chemistry. Researchers increasingly explore N-cyclopropyl-2-ethoxyacetohydrazide as a building block for bioactive molecules, aligning with the growing demand for targeted therapies. Its ethoxy side chain enhances solubility, a critical factor in formulation optimization, a frequent search query among pharmaceutical developers.

Recent studies highlight its potential in sustainable agriculture. The cyclopropyl group’s steric effects may contribute to novel plant growth regulators, addressing global interest in eco-friendly agrochemicals. Analytical techniques like HPLC-MS and NMR (common keywords in scientific searches) are essential for characterizing its purity—a key concern for industrial buyers.

From a synthetic perspective, 2166665-75-2 exemplifies innovations in microwave-assisted reactions and catalyst-free protocols, trending topics in organic synthesis forums. Its stability under physiological conditions also sparks interest in prodrug development, frequently searched in conjunction with drug delivery systems.

Environmental and regulatory aspects are paramount. While not classified as hazardous, proper handling protocols (a high-search-volume term) ensure safety during lab-scale production. The compound’s biodegradability profile is under investigation, reflecting the industry’s shift toward green solvents and waste reduction.

In computational chemistry, N-cyclopropyl-2-ethoxyacetohydrazide serves as a model for molecular docking studies—a technique widely searched by students and researchers. Its hydrogen-bonding capacity makes it relevant for supramolecular chemistry applications, another trending niche.

Market-wise, suppliers emphasize batch-to-batch consistency (a top procurement keyword) to meet stringent GMP standards. The compound’s cost-effective synthesis aligns with the pharmaceutical industry’s focus on process intensification—a frequently discussed topic in patent literature.

Future research may explore its role in metal-organic frameworks (MOFs) or covalent organic polymers (COPs), areas gaining traction in materials science. As structure-activity relationship (SAR) studies evolve, this compound could unlock new structure-based drug design opportunities.

In summary, 2166665-75-2 represents a versatile scaffold bridging multiple scientific disciplines. Its intersection with cutting-edge technologies and alignment with industry pain points ensures sustained relevance in both academic and industrial settings.